![molecular formula C18H12N4O2 B5676086 N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]nicotinamide](/img/structure/B5676086.png)
N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex nicotinamide derivatives, such as N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]nicotinamide, often involves multi-step chemical reactions, including condensation, cyclization, and functional group transformations. While specific studies on this compound are limited, research on similar nicotinamide derivatives highlights the importance of selecting appropriate precursors and conditions to achieve high yields and desired selectivity. For example, Pallavicini et al. (2009) and Kamal et al. (2014) have demonstrated the synthesis of nicotinamide derivatives with potential biological activities, indicating the relevance of meticulous synthetic strategies in developing nicotinamide-based compounds (Pallavicini et al., 2009); (Kamal et al., 2014).
Molecular Structure Analysis
The molecular structure of N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]nicotinamide is characterized by the presence of pyridinyl and benzoxazolyl groups attached to a nicotinamide core. This arrangement influences its electronic configuration and molecular geometry, which are crucial for its chemical behavior and interaction with biological targets. Studies like those conducted by Terauchi et al. (1997) provide insights into the structure-activity relationships of nicotinamide derivatives, suggesting that modifications in the molecular structure can significantly impact their biological activities (Terauchi et al., 1997).
properties
IUPAC Name |
N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N4O2/c23-17(13-2-1-7-20-11-13)21-14-3-4-16-15(10-14)22-18(24-16)12-5-8-19-9-6-12/h1-11H,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCBAGZWOJFJSNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 6027281 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.